4-Chloro-8-isopropyl-2-methylsulfanyl-pyrazolo[1,5-a][1,3,5]triazine
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Overview
Description
4-Chloro-8-isopropyl-2-methylsulfanyl-pyrazolo[1,5-a][1,3,5]triazine is a useful research compound. Its molecular formula is C9H11ClN4S and its molecular weight is 242.73. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis Methods : 4-Chloro-8-isopropyl-2-methylsulfanyl-pyrazolo[1,5-a][1,3,5]triazine is synthesized starting from 3-aminopyrazole. It serves as a precursor for studies on nucleophilic displacement reactions, indicating that both chloro and methylthio groups can be displaced by nucleophiles. This compound is also used to prepare adenine, hypoxanthine, and xanthine analogs of the pyrazolo[1,5-a][1,3,5]triazine ring system (Kobe, Robins, & O'Brien, 1974).
Molecular Structure Analysis
- Crystallography : Studies on the molecular dimensions of various derivatives of pyrazolo[1,5-a][1,3,5]triazine, including 4-Chloro-8-isopropyl-2-methylsulfanyl variant, reveal evidence of aromatic delocalization in the pyrazole rings. These studies also detail the different conformations adopted by the ethylsulfanyl substituents and the absence of hydrogen bonds in their crystal structures, highlighting pi-stacking interactions (Insuasty, Mier, Suárez, Low, Cobo, & Glidewell, 2008).
Biological Activity
- Antiproliferative Properties : Pyrazolo[1,5-a]-1,3,5-triazine myoseverin derivatives, which include the 4-Chloro-8-isopropyl-2-methylsulfanyl-pyrazolo variant, have been evaluated for their cytotoxic activity. These compounds exhibit potent tubulin inhibition and specific antiproliferative activity in colorectal cancer cell lines at micromolar concentrations (Popowycz, Schneider, Debonis, Skoufias, Kozielski, Galmarini, & Joseph, 2009).
Biochemical Analysis
Biochemical Properties
It is known that the compound can interact with various enzymes, proteins, and other biomolecules
Molecular Mechanism
It is hypothesized that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
4-chloro-2-methylsulfanyl-8-propan-2-ylpyrazolo[1,5-a][1,3,5]triazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN4S/c1-5(2)6-4-11-14-7(6)12-9(15-3)13-8(14)10/h4-5H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRBPEHJNXHJYQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C2N=C(N=C(N2N=C1)Cl)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.